2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 2-cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde
• InChI: InChI=1S/C11H16O/c12-7-11(9-3-4-9)6-8-1-2-10(11)5-8/h7-10H,1-6H2
• InChI Key: BSCQIUAVYZHGMI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2(CC3CCC2C3)C=O

Description

2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde is a bicyclic aldehyde featuring a rigid norbornane-like framework with a cyclopropyl substituent at the 2-position. The bicyclo[2.2.1]heptane (norbornane) core confers high steric strain and conformational rigidity, while the aldehyde group provides reactivity for further chemical modifications. Structural analogs and related studies offer insights into its behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde typically involves the cycloaddition reactions of suitable precursors. One common method is the Diels-Alder reaction, where a cyclopropyl-substituted diene reacts with a suitable dienophile under controlled conditions to form the bicyclic structure. The formyl group can then be introduced via formylation reactions using reagents such as formic acid or formyl chloride.

Industrial Production Methods: Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. Catalysts and specific reaction conditions, such as temperature and pressure, are carefully controlled to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The cyclopropyl group can undergo substitution reactions, where the hydrogen atoms are replaced by other functional groups using reagents like halogens or organometallic compounds.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Bromine in carbon tetrachloride for halogenation.

Major Products:

Oxidation: 2-Cyclopropylbicyclo[2.2.1]heptane-2-carboxylic acid.

Reduction: 2-Cyclopropylbicyclo[2.2.1]heptane-2-methanol.

Substitution: 2-Bromocyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde.

Scientific Research Applications

2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The formyl group can form covalent bonds with nucleophilic sites on proteins, leading to modifications in their activity. The cyclopropyl group may also influence the compound’s binding affinity and specificity for its targets.

Comparison with Similar Compounds

Key Observations:

Molecular Weight and Substituent Effects: The cyclopropyl substituent increases molecular weight compared to the parent compound (124.18 → ~164.25 g/mol) but remains lighter than the 2-methylpropyl analog (180.29 g/mol) due to the smaller cyclopropane ring .

Reactivity and Stability :

• The aldehyde group in bicyclo[2.2.1]heptane derivatives is reactive toward nucleophiles (e.g., Grignard reagents) and reducing agents. Steric shielding from the bicyclic framework may slow reactions compared to less hindered aldehydes.
• In NMR studies of similar bicyclo[2.2.1]heptane alcohols, trifluoroacetylation with TFA in CDCl₃ proceeded quantitatively within 24–72 hours, highlighting the compatibility of bicyclic systems with esterification reactions . This suggests that 2-cyclopropyl derivatives could undergo analogous transformations.

Analytical Characterization :

• NMR studies on bicyclo[2.2.1]heptane analogs (e.g., alcohols, lactones) demonstrate that esterification aids in signal assignment. For example, trifluoroacetylation shifts proton and carbon signals predictably, enabling precise structural confirmation . Similar methodologies would apply to 2-cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde.

Storage and Handling :

• Bicyclo[2.2.1]heptane-2-carbaldehyde requires storage at -20°C under inert gas to prevent degradation . The cyclopropyl analog likely demands similar precautions due to its aldehyde functionality and strained bicyclic system.

Research Implications and Limitations

• Gaps in Data : Direct experimental data for 2-cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde are absent in the provided evidence. Properties are inferred from structural analogs, necessitating validation through targeted synthesis and characterization.
• Synthetic Potential: The cyclopropyl group may confer resistance to metabolic degradation in drug design, as seen in other constrained systems (e.g., bicyclo[3.3.0]octane derivatives in prostaglandin analogs) .

Biological Activity

2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde is a bicyclic compound that has garnered attention for its potential biological activities, particularly in pharmacology and medicinal chemistry. This article reviews the existing literature on its biological activity, including receptor interactions, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Chemical Formula : C10H12O
• Molecular Weight : 164.21 g/mol
• IUPAC Name : 2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde

This bicyclic structure contributes to its unique chemical properties and biological interactions.

Biological Activity Overview

Research indicates that 2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde exhibits various biological activities, primarily through its interaction with specific receptors and enzymes.

Receptor Interactions

One of the significant findings related to this compound is its role as an antagonist at the P2Y receptor family, particularly the P2Y1 receptor. Studies have shown that derivatives of bicyclic compounds can modulate receptor activity, influencing cellular signaling pathways.

Compound	Receptor Type	Activity	IC50 (nM)
MRS2584	P2Y1	Antagonist	22.5
TNA bisphosphate	P2Y1	Weak Antagonist	15,300

These interactions suggest potential therapeutic applications in conditions where P2Y receptors are implicated, such as cardiovascular diseases and cancer.

Study 1: Antagonistic Effects on P2Y Receptors

A study published in Molecular Pharmacology explored the antagonistic effects of various bicyclic compounds on P2Y receptors. The research demonstrated that 2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde derivatives could inhibit receptor activity effectively, indicating their potential use in drug development targeting these pathways .

Study 2: Anticancer Properties

Another research effort investigated the use of bicyclic compounds in cancer therapy. The findings highlighted that certain derivatives exhibited selective cytotoxicity against cancer cells while sparing normal cells, suggesting a promising avenue for developing targeted cancer therapies .

The biological activity of 2-Cyclopropylbicyclo[2.2.1]heptane-2-carbaldehyde is primarily attributed to its ability to bind to and modulate the activity of specific receptors involved in various signaling pathways:

• Purinergic Signaling : By acting on P2Y receptors, this compound influences purinergic signaling, which plays a crucial role in numerous physiological processes.
• Cell Proliferation and Apoptosis : The modulation of these receptors can lead to altered cell proliferation rates and apoptosis, making it a candidate for further investigation in cancer treatment.